Cas no 20712-09-8 (3-methyl-2,1-benzothiazole)

• Product Name: 3-methyl-2,1-benzothiazole
• CAS No: 20712-09-8
• MF: C₈H₇NS
• MW: 149.212880373001
• CID: 2840795
• PubChem ID: 529491
• Update Time: 2025-04-21

3-methyl-2,1-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2,1-benzothiazole
• 3-methylbenz[c]isothiazole
• 3-Methyl-2,1-benzisothiazole
• 20712-09-8
• DTXSID301309167
• SCHEMBL12799106
• YJRLOOVPHLBHIZ-UHFFFAOYSA-N
• 2,1-Benzisothiazole, 3-methyl-
• 1,2-Benzoisothiazole, 3-methyl
• CCRIS 8327

• Inchi： 1S/C8H7NS/c1-6-7-4-2-3-5-8(7)9-10-6/h2-5H,1H3
• InChI Key： YJRLOOVPHLBHIZ-UHFFFAOYSA-N
• SMILES： S1C(C)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 149.02992040g/mol
• Monoisotopic Mass: 149.02992040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids